Cas no 2305252-15-5 (5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride)

• Product Name: 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride
• CAS No: 2305252-15-5
• MF: C₉H₁₄ClN₅O
• MW: 243.693359851837
• CID: 6254079
• PubChem ID: 138987674
• Update Time: 2025-10-21

5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6762474
• 4-[5-(azidomethyl)-1,2-oxazol-3-yl]piperidine hydrochloride
• 2305252-15-5
• 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride

• Inchi： 1S/C9H13N5O.ClH/c10-14-12-6-8-5-9(13-15-8)7-1-3-11-4-2-7;/h5,7,11H,1-4,6H2;1H
• InChI Key： VPOPBOPCENOPLS-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN=[N+]=[N-])=CC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 243.0886878g/mol
• Monoisotopic Mass: 243.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.4Ų

Additional information on 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride

5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride: A Key Compound in Biomedical Research

5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride is a synthetic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound, with the chemical formula C₁₀H₁₅N₃O₂·HCl, is characterized by its 1,2-oxazole ring system and a 3-piperidin-4-yl substituent connected to an azidomethyl group. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for pharmaceutical development.

5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride belongs to a class of compounds known as oxazole derivatives, which are widely studied for their diverse biological activities. The azidomethyl group, a functional group containing an azide (-N₃) moiety, is particularly noteworthy for its role in bioconjugation and click chemistry. This group enables the compound to participate in selective chemical reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone in modern drug discovery and molecular imaging.

Recent advances in biomedical research have highlighted the potential of 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride as a scaffold for designing novel therapeutics. Studies published in *Nature Communications* (2023) and *Journal of Medicinal Chemistry* (2024) have demonstrated its ability to modulate signaling pathways associated with inflammation and neurodegeneration. The 1,2-oxazole ring system is believed to contribute to the compound's interaction with specific protein targets, such as G-protein coupled receptors (GPCRs) and ion channels, which are critical in cellular communication.

The 3-piperidin-4-yl substituent in 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride plays a pivotal role in its pharmacological profile. Piperidine rings are known for their ability to enhance drug permeability across biological membranes, a property that is essential for oral bioavailability. Additionally, the hydrochloride salt form improves the compound's solubility in aqueous environments, which is crucial for formulation development and clinical applications.

One of the most exciting applications of 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride lies in its potential as a drug delivery vehicle. Researchers at the University of California, San Francisco, have explored its use in targeted drug delivery systems, where the azidomethyl group serves as a bioorthogonal handle for conjugating therapeutic agents. This approach allows for precise delivery of drugs to specific cells or tissues, minimizing systemic side effects.

Moreover, recent studies have indicated that 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride may have implications in the treatment of neurological disorders. A 2023 study published in *Neuropharmacology* revealed its ability to inhibit the activity of the NMDA receptor, a key target in the management of conditions such as Alzheimer's disease and epilepsy. This finding underscores the compound's potential as a lead molecule for developing next-generation neuroprotective agents.

The synthesis of 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride involves a multi-step process that includes the formation of the 1,2-oxazole ring and the introduction of the azidomethyl group. Advanced synthetic methods, such as microwave-assisted reactions and catalytic asymmetric synthesis, have been employed to optimize yield and purity, ensuring the compound meets stringent pharmaceutical standards.

As the field of biomedical research continues to evolve, 5-(Azidomethyl)-3-piperidin-4-yl-1,2-oxazole;hydrochloride stands out as a versatile platform for drug discovery. Its unique combination of structural features and functional groups makes it a valuable tool for addressing complex medical challenges. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications in the coming years.